1-(3-chlorophenyl)-1,4-dihydro-5H-tetrazol-5-one

• CAS No.: 98377-36-7
• Molecular Formula: C7H5ClN4O
• Molecular Weight: 196.59 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-1H-tetrazol-5-one
• InChI: InChI=1S/C7H5ClN4O/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)
• InChI Key: MSLVTZDNJRIWSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)NN=N2

Description

1-(3-chlorophenyl)-1,4-dihydro-5H-tetrazol-5-one is a useful research compound. Its molecular formula is C7H5ClN4O and its molecular weight is 196.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DMF (5.0 ml) was cooled to 0° C. and stirred as 0.48 gram (0.0074 mole) of sodium azide was added. To this mixture was added 50 milligrams of aluminum chloride. The mixture was heated to 70° C. for 15 minutes, then the known compound 3-chlorophenylisocyanate was added neet in one portion. The mixture was heated at 75° C. for 3 hours and then cooled and poured into 100 ml of water containing 0.5 gram of sodium nitrite and 50 grams ice. To this was slowly added sufficient 10% hydrogen chloride to cause a change in KI/starch test paper. The resulting solid was filtered and dried. The filtrate was dissolved in ethyl acetate, washed with water and concentrated to a residue. The crude residue was purified with column chromatography on silica gel using 95:5 dichloromethane-methanol as an eluant yielding 0.38 gram of 1-(3-chlorophenyl)-tetrazolin-5-one.